1,3-dicyclohexyl-5-({[2-(piperazin-1-yl)ethyl]amino}methylidene)pyrimidine-2,4,6(1H,3H,5H)-trione

Specification

• CAS No.: 299937-62-5
• Molecular Formula: C23H37N5O3
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 1,3-dicyclohexyl-6-hydroxy-5-(2-piperazin-1-ylethyliminomethyl)pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C23H37N5O3/c29-21-20(17-25-13-16-26-14-11-24-12-15-26)22(30)28(19-9-5-2-6-10-19)23(31)27(21)18-7-3-1-4-8-18/h17-19,24,29H,1-16H2
• Standard InChI Key: BAOMNKZJOXRHJA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=C(C(=O)N(C2=O)C3CCCCC3)C=NCCN4CCNCC4)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 1,3-dicyclohexyl-6-hydroxy-5-(2-piperazin-1-ylethyliminomethyl)pyrimidine-2,4-dione, reflects its intricate structure. The pyrimidine trione core (positions 2, 4, and 6) is substituted at position 1 and 3 with cyclohexyl groups, while position 5 features a methylidene bridge linked to a piperazine-ethylamine side chain. This configuration introduces both hydrophobic (cyclohexyl) and hydrophilic (piperazine) domains, critical for membrane permeability and target binding.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₂₃H₃₇N₅O₃
Molecular Weight	431.6 g/mol
CAS Registry Number	299937-62-5
SMILES Notation	C1CCC(CC1)N2C(=C(C(=O)N(C2=O)C3CCCCC3)C=NCCN4CCNCC4)O

The Canonical SMILES string confirms the E-configuration of the methylidene group, a stereochemical feature influencing biological interactions.

Spectroscopic and Computational Data

Density functional theory (DFT) calculations predict a planar pyrimidine ring with dihedral angles of 12.5° between the trione system and cyclohexyl groups. Nuclear magnetic resonance (NMR) studies reveal distinct signals for the piperazine NH protons (δ 2.8–3.1 ppm) and cyclohexyl CH₂ groups (δ 1.2–1.8 ppm). The compound’s logP value of 2.7 suggests moderate lipophilicity, balancing blood-brain barrier penetration and aqueous solubility.

Synthesis and Optimization

Multi-Step Synthetic Pathways

Synthesis typically begins with 1,3-dicyclohexylbarbituric acid, which undergoes Vilsmeier-Haack formylation to introduce the aldehyde group at position 5. Subsequent condensation with 2-(piperazin-1-yl)ethylamine in methanol at 60°C yields the target compound with 68% efficiency. Critical parameters include:

• Solvent Choice: Methanol optimizes nucleophilic attack while minimizing side reactions.

• Catalysis: Triethylamine (0.1 eq) enhances imine formation kinetics.

• Purification: Silica gel chromatography (ethyl acetate:hexane, 3:7) achieves >95% purity.

Table 2: Synthetic Conditions and Yields

Step	Reagents/Conditions	Yield	Purity
1	Vilsmeier reagent (POCl₃/DMF)	82%	90%
2	2-(Piperazin-1-yl)ethylamine, MeOH, Δ	68%	95%

Scalability Challenges

Industrial-scale production faces hurdles in controlling exothermic reactions during formylation. Recent patents propose microreactor systems to enhance heat dissipation, improving batch consistency.

Biological Activity and Mechanism of Action

Anti-Proliferative Effects

In vitro assays demonstrate potent activity against MCF-7 breast cancer cells (IC₅₀ = 3.2 μM) and A549 lung adenocarcinoma (IC₅₀ = 5.1 μM). Mechanistic studies reveal:

• Cell Cycle Arrest: G1/S phase blockade via p21 upregulation (4.2-fold vs. control).

• Apoptosis Induction: Caspase-3 activation (2.8-fold increase) and PARP cleavage.

• Reactive Oxygen Species (ROS): 1.5× baseline ROS generation, inducing oxidative stress.

Target Engagement

Molecular docking simulations identify protein kinase C-ι (PKCι) as a putative target (binding energy: -9.7 kcal/mol). The piperazine moiety forms salt bridges with Glu555, while cyclohexyl groups occupy hydrophobic pockets near Leu620.

Comparative Analysis with Pyrimidine Derivatives

Structural Analogues

Replacing cyclohexyl with 4-methylpiperidine reduces potency (IC₅₀ > 10 μM), underscoring the importance of bulky substituents for target affinity. Conversely, substituting piperazine with morpholine improves aqueous solubility but diminishes blood-brain barrier penetration (logP = 1.9).

Table 3: Structure-Activity Relationships

Modification	IC₅₀ (μM)	logP
Parent Compound	3.2	2.7
4-Methylpiperidine variant	10.5	3.1
Morpholine variant	4.8	1.9

Therapeutic Benchmarking

Compared to 5-fluorouracil, the compound shows 12× greater potency against MCF-7 cells but narrower safety margins (therapeutic index = 8 vs. 25). Synergy studies with cisplatin reveal additive effects (combination index = 0.92).

Pharmacokinetic and Toxicity Profiling

ADME Properties

• Absorption: 89% oral bioavailability in murine models (Cₘₐₓ = 1.2 μg/mL at 2 h).

• Metabolism: Hepatic CYP3A4-mediated N-dealkylation produces inactive metabolites.

• Excretion: 60% renal clearance within 24 h.

Future Research Directions

Clinical Translation

Phase I trials should evaluate dose-limiting toxicities and maximum tolerated doses. Formulation strategies like nanoparticle encapsulation could enhance tumor targeting while mitigating hepatic accumulation.

Derivative Development

Introducing polar substituents (e.g., hydroxyl groups) on the cyclohexyl rings may improve solubility without compromising PKCι binding. Computational QSAR models predict a 0.3 logP reduction with 4-hydroxycyclohexyl analogues.